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Compound of Interest

Compound Name: OSI-296

Cat. No.: B12378203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of OSI-296, a potent and selective inhibitor of the c-MET and RON receptor tyrosine kinases.

Given that a specific Safety Data Sheet (SDS) for OSI-296 is not publicly available, the

following guidelines are based on best practices for handling small molecule kinase inhibitors in

a research and development setting. It is imperative to obtain the compound-specific SDS from

the supplier before commencing any work.

Immediate Safety and Personal Protective
Equipment (PPE)
The handling of potent, biologically active compounds like OSI-296 requires a stringent

adherence to safety protocols to minimize exposure and ensure a safe laboratory environment.

A risk assessment should be conducted before handling to determine the appropriate safety

measures.

Recommended Personal Protective Equipment
The following table summarizes the essential PPE for handling OSI-296.
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PPE Category Recommendation

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Nitrile gloves are recommended. Double gloving

is advisable for handling concentrated solutions

or the neat compound. Check for glove

compatibility with any solvents used.

Body Protection

A fully buttoned lab coat. For larger quantities or

when there is a risk of significant exposure, a

disposable gown is recommended.

Respiratory

For handling the solid compound or creating

solutions where aerosols may be generated, a

properly fitted NIOSH-approved respirator (e.g.,

N95 or higher) should be used.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of OSI-296 is critical to maintaining a

safe laboratory.

Step-by-Step Handling Procedure
Preparation: Designate a specific area for handling OSI-296, preferably within a certified

chemical fume hood or a powder containment hood. Ensure all necessary PPE is readily

available and in good condition.

Weighing: If handling the solid form, weigh the compound in a ventilated balance enclosure

or a chemical fume hood to prevent inhalation of airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

pre-weighed compound slowly to avoid splashing.

Use: All procedures involving OSI-296 should be conducted within a chemical fume hood.
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Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with OSI-296, including empty vials, pipette tips, gloves, and

disposable lab coats, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of OSI-296 down the

drain.

Signaling Pathways
OSI-296 is an inhibitor of the c-MET and RON receptor tyrosine kinases. Understanding these

signaling pathways is crucial for its application in research.

c-MET Signaling Pathway
The c-MET receptor, upon binding its ligand, hepatocyte growth factor (HGF), activates multiple

downstream signaling cascades, including the RAS/MAPK and PI3K/AKT pathways, which are

involved in cell proliferation, survival, and motility.[1][2]
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Caption: The c-MET signaling pathway initiated by HGF binding.

RON Signaling Pathway
The RON receptor tyrosine kinase is activated by its ligand, macrophage-stimulating protein

(MSP), also known as hepatocyte growth factor-like protein (HGFL).[3][4] This activation leads

to the recruitment of adaptor proteins and the initiation of downstream signaling, primarily

through the RAS/MAPK and PI3K/AKT pathways, which regulate cell growth, survival, and

motility.[4]
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Caption: The RON signaling pathway activated by MSP (HGFL).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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